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Compound of Interest

Compound Name: (E/Z)-BML264

Cat. No.: B3432251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E/Z)-BML-264 is a synthetic small molecule recognized for its dual inhibitory activity against

Transient Receptor Potential (TRP) channels and phospholipase A2 (PLA2). As a TRP channel

blocker, it can modulate cation influx in response to various stimuli, making it a valuable tool for

studying sensory perception, pain, and inflammation. Its inhibition of PLA2, a key enzyme in

the arachidonic acid cascade, allows for the investigation of pathways leading to the production

of inflammatory mediators like prostaglandins and leukotrienes. Accurate preparation of stock

solutions is the first critical step for reliable and reproducible experimental results in cell-based

assays and other research applications.

These application notes provide a detailed protocol for the preparation, storage, and handling

of (E/Z)-BML-264 stock solutions to ensure solution integrity and optimal performance in

downstream experiments.

Data Presentation
A summary of the essential quantitative data for (E/Z)-BML-264 is provided in the table below

for quick reference.
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Parameter Value Source

Molecular Formula C₂₁H₂₃NO₃ BOC Sciences[1]

Molecular Weight 337.41 g/mol BOC Sciences[1]

Appearance White to Off-White Solid BOC Sciences[1]

Solubility
Slightly soluble in DMSO (with

heating)
BOC Sciences[1]

Slightly soluble in Methanol BOC Sciences[1]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General Laboratory Practice

Recommended Stock

Concentration
10 mM General Laboratory Practice

Storage Conditions (Solid) Room Temperature BOC Sciences[1]

Storage Conditions (Stock

Solution)
-20°C or -80°C General Laboratory Practice

Experimental Protocol: Preparing a 10 mM Stock
Solution of (E/Z)-BML-264
This protocol details the steps for preparing a 10 mM stock solution of (E/Z)-BML-264 in

DMSO.

Materials and Equipment
(E/Z)-BML-264 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile filter tips
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Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure
Equilibrate (E/Z)-BML-264 to Room Temperature: Before opening, allow the vial of solid

(E/Z)-BML-264 to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of moisture onto the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

(E/Z)-BML-264 needed. The molecular weight is 337.41 g/mol .

For 1 mL of a 10 mM solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 337.41 g/mol * (1000 mg / 1 g) = 3.37

mg

Weigh the Compound:

Tare a sterile, empty microcentrifuge tube on the analytical balance.

Carefully weigh out the calculated mass (e.g., 3.37 mg) of (E/Z)-BML-264 directly into the

tared tube. Record the exact mass.

Add DMSO:

Based on the actual mass weighed, calculate the precise volume of DMSO required to

achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 337.41 ( g/mol )] * [1 / 10 (mmol/L)] * 1,000,000 (µL/L)

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the compound.
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Dissolve the Compound:

Cap the tube securely and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure there are no visible particles.

If the compound does not fully dissolve, you may warm the solution in a water bath or on a

heat block at 37°C for 5-10 minutes, followed by vortexing.[1]

Storage and Handling:

Once fully dissolved, the stock solution is ready for use.

For storage, it is recommended to aliquot the stock solution into smaller, single-use

volumes in sterile cryogenic vials to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow and the signaling pathways

involving the targets of (E/Z)-BML-264.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bocsci.com/product/bml-264-cas-99196-74-4-195843.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Start: (E/Z)-BML-264 Solid

Equilibrate to Room Temperature

Calculate Mass for 10 mM

Weigh Compound

Add Anhydrous DMSO

Vortex to Dissolve

Check for Complete Dissolution

Warm at 37°C (Optional)

Incomplete

Aliquot into Single-Use Vials

Complete

Store at -20°C or -80°C

Ready for Use

Click to download full resolution via product page

Caption: Workflow for Preparing (E/Z)-BML-264 Stock Solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3432251?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytosol

External Stimulus

GPCR / Receptor Tyrosine Kinase

Phospholipase C (PLC)

PIP2

hydrolyzes

DAG IP3

TRP Channel

activates

Ca²⁺ Influx

Phospholipase A2 (PLA2)

activates

Membrane Phospholipids

acts on

Arachidonic Acid

Prostaglandins / Leukotrienes

Inflammation

(E/Z)-BML-264

inhibits

inhibits

Click to download full resolution via product page

Caption: Inhibition of TRP Channel and PLA2 Pathways by (E/Z)-BML-264.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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